3-(4-acetylpiperazin-1-yl)benzoic Acid

• IUPAC Name: 3-(4-acetylpiperazin-1-yl)benzoic acid
• InChI: InChI=1S/C13H16N2O3/c1-10(16)14-5-7-15(8-6-14)12-4-2-3-11(9-12)13(17)18/h2-4,9H,5-8H2,1H3,(H,17,18)
• InChI Key: GSXWOBXTCGEMEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C13H16N2O3
• DSSTOX Substance ID: DTXSID90366006
• Molecular Weight: 248.28 g/mol
• CAS No.: 896516-75-9

Description

3-(4-acetylpiperazin-1-yl)benzoic Acid is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer Properties : A study by Mansour et al. (2021) explored the synthesis of new pyridine-3-carbonitrile derivatives, including those related to 3-(4-acetylpiperazin-1-yl)benzoic Acid. These compounds were evaluated for their anticancer effects, particularly against human breast cancer cell lines, and showed promising results. The study demonstrated the potential of these compounds in cancer treatment (Mansour et al., 2021).

• Synthesis of Derivatives : The synthesis of various benzoic acid derivatives, including those related to this compound, has been a significant area of research. For example, Skovsgaard and Bond (2009) studied the co-crystallization of benzoic acid derivatives, demonstrating the importance of these compounds in developing new pharmaceuticals (Skovsgaard & Bond, 2009).

• Water-Soluble Prodrugs : Rolando et al. (2013) researched water-soluble benzoic acid derivatives as prodrugs. Their study focused on developing compounds with good water solubility and stability, which are key factors in drug design and delivery (Rolando et al., 2013).

• Reduction of Kinesin Spindle Protein Inhibitors : Li et al. (2010) conducted a study on the metabolic interconversion of a compound related to this compound in human tissues. This research highlights the compound's role in inhibiting kinesin spindle protein, an important target in cancer therapy (Li et al., 2010).

• Key Precursor in Drug Synthesis : Koroleva et al. (2012) described the synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid, a key precursor for the cancer drug Imatinib. This study underlines the importance of such compounds in the synthesis of clinically significant drugs (Koroleva et al., 2012).